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Compound of Interest

Compound Name: 5-Fam-pmdmé

Cat. No.: B15137275

Product Name: 5-Fam-pmdm6 (also known as PMDM6-F) Synonyms: 5-FAM-(3-A)-([3-A)-FM-
Aib-pY-(6-CI-DL-Trp)-E-Ac3c-LN-NH2

Disclaimer: This document provides safety and handling guidelines for 5-Fam-pmdm6 based
on currently available information. A specific Material Safety Data Sheet (MSDS) for this
compound is not readily available. These guidelines are derived from general laboratory safety
practices for handling fluorescently-labeled peptides and related chemical compounds. It is
intended for use by trained laboratory personnel and researchers.

Introduction

5-Fam-pmdmé is a fluorescently-labeled peptide used as a probe in Murine Double Minute 2
(MDM2) binding assays.[1][2][3] It is a valuable tool for research in areas such as cancer and
apoptosis.[2] Due to its nature as a bioactive peptide and fluorescent dye conjugate,
appropriate safety precautions must be taken during handling and disposal. This product is
intended for research use only and is not for diagnostic, prophylactic, therapeutic, cosmetic, or
commercial use.[1]

Hazard Identification

While a specific hazard classification for 5-Fam-pmdme6 is not available, it is prudent to handle
it as a potentially hazardous substance. The primary hazards are associated with the peptide
and the fluorescent dye (5-FAM).

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15137275?utm_src=pdf-interest
https://www.benchchem.com/product/b15137275?utm_src=pdf-body
https://www.benchchem.com/product/b15137275?utm_src=pdf-body
https://www.benchchem.com/product/b15137275?utm_src=pdf-body
https://labscoop.com/us/en/product/ana/anaspec/as-63359-1-5-fam-pmdm6-1-mg
https://www.anaspec.com/en/catalog/5-fam-pmdm6-1-mg~bb62932a-9f69-47a1-8ba1-98830d8f2732
https://www.medchemexpress.com/5-fam-pmdm6.html
https://www.anaspec.com/en/catalog/5-fam-pmdm6-1-mg~bb62932a-9f69-47a1-8ba1-98830d8f2732
https://labscoop.com/us/en/product/ana/anaspec/as-63359-1-5-fam-pmdm6-1-mg
https://www.benchchem.com/product/b15137275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

¢ Potential Health Effects:

o

Eye Contact: May cause eye irritation.

[¢]

Skin Contact: May cause skin irritation. Avoid prolonged or repeated exposure.

[e]

Inhalation: May be harmful if inhaled. May cause respiratory tract irritation.

o

Ingestion: May be harmful if swallowed.
e Carcinogenicity:

o No component of similar products at a level equal to or greater than 0.1% is identified as a
probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or OSHA.

Personal Protective Equipment (PPE)

To ensure safe handling of 5-Fam-pmdm6, the following personal protective equipment should
be worn at all times in the laboratory:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Laboratory coat.

Safe Handling and Storage

Handling:
» Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols.

Avoid inhalation of the substance.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.
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Storage:

Store the lyophilized product at -20°C and protected from light.

For stock solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C
for up to 1 month.

Keep the container tightly sealed and store in a dry, well-ventilated place.

Avoid repeated freeze-thaw cycles of solutions.

First Aid Measures

In case of exposure, follow these first aid procedures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

» Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated
clothing and shoes. Seek medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Accidental Release Measures

o Wear appropriate personal protective equipment.

For small spills, carefully sweep up the solid material or absorb the solution with an inert
material and place it in a suitable container for disposal.

Avoid raising dust.

Ventilate the area and wash the spill site after material pickup is complete.

Prevent the product from entering drains.
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Disposal Considerations

» Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

o Contaminated packaging should be treated as the product itself.

Application Notes and Protocols

Chemical and Physical Properties

Property Value Reference

Molecular Weight 1784.3 g/mol

5-FAM-R3-Ala-R-Ala-Phe-Met-
Sequence Aib-pTyr-(6-CI-DL-Trp)-Glu-
Ac3c-Leu-Asn-NH2

Aib: a-aminoisobutyric acid; *6-
CI-DL-Trp: 6-chloro-DL-
tryptophan; *Ac3c: 1-amino-

cyclopropanecarboxylic acid

Appearance Lyophilized solid
Purity >95% by HPLC
Absorbance (Amax) 494 nm
Emission (Amax) 521 nm

Stock Solution Preparation

o Reconstitution of Lyophilized Peptide:
o Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

o Reconstitute the peptide in a suitable solvent, such as DMSO, to create a stock solution.
For example, to make a 1 mM stock solution from 1 mg of the peptide (MW = 1784.3), add
560.5 pL of DMSO.
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o Vortex briefly to ensure the peptide is fully dissolved.

» Storage of Stock Solution:
o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month).

o Protect the stock solution from light.

Experimental Protocol: MDM2-Binding Assay
(Fluorescence Polarization)

This protocol is a general guideline for using 5-Fam-pmdmé in a fluorescence polarization (FP)
based MDM2-binding assay. The principle of this assay is that the small, fluorescently-labeled
peptide (5-Fam-pmdm6) tumbles rapidly in solution, resulting in low fluorescence polarization.
Upon binding to the larger MDM2 protein, the complex tumbles more slowly, leading to an
increase in fluorescence polarization.

Materials:

e 5-Fam-pmdm6

e Recombinant MDM2 protein

» Assay buffer (e.g., PBS, pH 7.4, with 0.01% Tween-20)

e Test compounds (potential inhibitors)

e Black, low-volume 384-well or 96-well plates

» Fluorescence plate reader capable of measuring fluorescence polarization

Experimental Workflow:
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Caption: Workflow for an MDM2-binding fluorescence polarization assay.

Procedure:

« Reagent Preparation:

o Prepare a working solution of 5-Fam-pmdm6 in assay buffer. The final concentration in
the assay will need to be optimized but is typically in the low nhanomolar range (e.g., 1-10
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nM).

o Prepare a working solution of MDM2 protein in assay buffer. The concentration should be
optimized to give a significant FP signal window.

o Prepare serial dilutions of the test compounds in assay buffer.

e Assay Plate Setup:

[¢]

Add the assay buffer to all wells.

[e]

Add the test compounds or vehicle control to the appropriate wells.

o

Add the MDM2 protein to all wells except the "no protein™ control wells.

[¢]

Mix gently and incubate for a short period (e.g., 15 minutes) at room temperature.
e Initiation of Reaction and Incubation:
o Add the 5-Fam-pmdm6 working solution to all wells to initiate the binding reaction.

o Incubate the plate at room temperature for 30-60 minutes, protected from light, to allow
the binding to reach equilibrium.

e Detection:

o Measure the fluorescence polarization using a plate reader with appropriate excitation
(e.g., 485 nm) and emission (e.g., 520 nm) filters.

e Data Analysis:

o The data is typically plotted as fluorescence polarization versus the logarithm of the
inhibitor concentration.

o The IC50 value, the concentration of inhibitor that causes a 50% reduction in the binding
of 5-Fam-pmdm6 to MDM2, can be calculated by fitting the data to a sigmoidal dose-
response curve.

Signaling Pathway Context:
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Caption: Interaction of p53, MDM2, and the 5-Fam-pmdmé6 probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15137275#safety-and-handling-guidelines-for-5-fam-
pmdme6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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